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Compound of Interest

Compound Name: Nicosulfuron-d6

Cat. No.: B564577

For Immediate Release

This technical guide provides an in-depth overview of Nicosulfuron-d6, a deuterated analog of
the herbicide Nicosulfuron. This document is intended for researchers, scientists, and
professionals in drug development and analytical chemistry who utilize stable isotope-labeled
compounds as internal standards for quantitative analysis.

Core Compound Specifications

Nicosulfuron-d6 is a valuable tool in analytical and pharmacokinetic research, primarily used
to ensure the accuracy of quantification of Nicosulfuron in complex matrices.[1] Key
guantitative data for this compound are summarized below.

Parameter Value Reference
CAS Number 1189419-41-7 [1][2]
Molecular Weight 416.44 g/mol [1][2]
Molecular Formula C15H12D6N606S [11[2]

Mechanism of Action: The Nicosulfuron Pathway

Nicosulfuron, the parent compound of Nicosulfuron-d6, is a selective, systemic herbicide
belonging to the sulfonylurea class.[3] Its mode of action is the inhibition of the acetolactate
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synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[1][2][4] This
enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and
isoleucine in plants.[1][2] By blocking this pathway, Nicosulfuron halts protein synthesis and cell
division, leading to the cessation of growth and eventual death of susceptible weeds.[1][2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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